Journal Name:Physics of Life Reviews
Journal ISSN:1571-0645
IF:9.833
Journal Website:http://www.journals.elsevier.com/physics-of-life-reviews/
Year of Origin:2004
Publisher:Elsevier
Number of Articles Per Year:9
Publishing Cycle:Quarterly
OA or Not:Not
Physics of Life Reviews ( IF 9.833 ) Pub Date: 2023-07-12 , DOI:
10.1016/j.matdes.2023.112162
Laser powder bed fusion (L-PBF) of engineering thermoplastics is a well-established additive manufacturing technique. In this work, an experimental investigation of the tensile-shear behaviour of L-PBF processed polyamide-12 (PA12) is presented, with a particular focus on the concurrent effect of build orientation and rate dependency at strain rates ranging from 10−3 to 103 s−1. Results show that the deformation behaviour features significant anisotropy at both low and high strain rates, while quasi-static ultimate strength in either tension or shear shows no dependence on the build direction. As the strain rate increases, the tensile strength is characterised by apparent positive rate dependence but remains insensitive to the build orientation; however the shear strength displays significant build orientation-dependent anisotropy, highlighted by the decreasing shear strength of specimens printed in the loading direction. Post-mortem scanning electron microscopy (SEM) demonstrates torn dimples with stretched filaments in quasi-static fractography, while cleavage facets with flake structures retrieved from high-rate loading. A fibrillar structure is observed from high-rate torsional loading indicating adiabatic decohesion during rapid crack propagation. These findings draw attention to the significant anisotropy of L-PBF PA12 parts in a high-rate loading regime and provide directions to improve the current L-PBF techniques.
Physics of Life Reviews ( IF 9.833 ) Pub Date: 2023-07-24 , DOI:
10.1016/j.matdes.2023.112189
A wide range of mechanical properties are vital in structures, from macro (e.g., load-bearing) down to atomistic (nanomaterial) level. To design structures with the target mechanical properties, it is crucial to understand the correlation between the mechanical characteristics and structural information. To this end, we explored the similarity in the mechanical behavior between atomistic structures and actual 3D-printed zeolite structures. The zeolite structure was chosen because of its various structural parameters such as pore size, distribution, and geometry. Molecular dynamics (MD) simulations confirmed that similar behavior was observed in the mechanical responses at an atomic scale and with a 3D-printed macro-scale structure. 3D printing with ductile thermoplastic polyurethane (TPU) filaments showed a high degree of agreement with microstructure-level simulations. The mechanical response of zeolite structures is classified depending on their linearity and the characteristics with respect to the applied strain, to anticipate the potential applications of mechanical metamaterials. Further comparative analysis was conducted between the structural characteristics and mechanical properties, linking the changes in the stress to factors, such as density, porosity, angle, and bond length. This study demonstrates that metamaterial design with a mechanical response can be achieved using atomic-level structural design degrees of freedom.
Physics of Life Reviews ( IF 9.833 ) Pub Date: 2023-06-30 , DOI:
10.1016/j.matdes.2023.112131
Ultra high molecular weight polyethylene (UHMWPE), a common material for artificial joint linings, lacks appropriate bioactivity and antibacterial property, which could lead to prosthetic loosening and infections after surgery. Herein, a biofunctionalized UHMWPE material was developed by constructing a firmly bonded porous titanium layer on UHMWPE surface through hot-pressing. The micron-scale titanium surface was then activated by tannic acid treatment, and co-immobilized with Bone Morphogenetic Protein-2 and vancomycin. Scanning electron microscopy, mechanical testing, contact angle measurement, X-ray photoelectron spectroscopy analysis, and infrared spectrometry confirmed the successful construction of the coatings on UHMWPE without causing obvious oxidative degradation. The biofunctionalized UHMWPE surface significantly promoted cell adhesion and proliferation, and inhibited bacterial formation in vitro and in vivo. A preliminary in vivo study of canine hip replacement showed that the UHMWPE acetabular cup with the coating had good biocompatibility and promoted new bone formation and integration. These findings support the use of biofunctionalized UHMWPE as promising materials for artificial joint prostheses.
Physics of Life Reviews ( IF 9.833 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.matdes.2023.112187
Flexible graphite (FG) with ρ = 1 g/cm3 density is a type of highly porous and anisotropic graphite, mainly used for gaskets and sealing applications, but also suitable for energy absorption, such as in the beam dumping devices of the Large Hadron Collider (see Heredia 2021 [1]). Knowledge of its microstructure and mechanical properties needs to be developed for the selection of an adequate material model able accurately predict stresses and failure in FG components. Here, the FG microstructure properties available in literature are reviewed, followed by Focused Ion Beam - Scanning Electron Microscopy investigation and compression tests. Specifically, a single 100 μm × 150 μm cross section was obtained, and the 2D pore sizes and shapes were quantified using image segmentation. Monotonic and cyclic out-of-plane compression tests were performed in single and stacked configuration. Stress-strain curves showed three domains: the initial toe, the transition and the densification domain. The cyclic tangent modulus was also calculated from the cyclic tests. Many observations suggested that FG behaves similarly to crushable foams, crumpled materials and compacted powders, and that both crystalline microstructure and crumpled mesostructure play a predominant role in the deformation mechanism.
Physics of Life Reviews ( IF 9.833 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.matdes.2023.112182
Studies have primarily simulated the interface pressure and skin surface stress produced by compression textiles or garments with a single pressure level. However, only a few studies have reported the biomechanical transmission behaviors of compression fabrics from the skin to deeper soft tissues of the human body, especially within the context of compression fabrics providing multiple pressure levels. Therefore, to address this limitation, this study developed novel 3D finite element (FE) models to characterize and visualize the interface pressure exerted at the skin surface by elastic compression stockings (ECSs), a type of typical compression textiles, with either low- or high-pressure levels, and to analyze the resulting stress and stress transmission effects within lower limb tissues. The results of the validated FE models indicated that the simulated interface pressure favorably agreed with the measured pressure data. A close relationship existed between the pressure magnitudes and the lower limb surface curvatures, with the highest interface pressure occurring at the anterior and posterior bony regions of the ankle with greater surface curvatures than those of the posterior calf. The internal tissue stress distributions largely varied, which may be one of the potential causes for the inconsistency observed between the claimed pressure doses and those practically delivered inside. Overall, this study serves to improve the understanding of the working mechanisms of the ECS-lower limb system, allowing for improved functional material design and evaluation of the pressure effectiveness of compression textiles and garments used in physiotherapy.
Physics of Life Reviews ( IF 9.833 ) Pub Date: 2023-07-05 , DOI:
10.1016/j.matdes.2023.112136
Carbon fiber epoxy resin (CFRP) is gradually used as the space satellite antenna material, thermal control coatings (TCCs) are prepared on the surface to ensure the stable operation. However, the traditional TCCs have no wave transmission capability. The hollow glass microspheres (HGMs) were used to prepare the coating in our work, and ZrO2 was coated on its surface (Zr-HGM) to improve the solar reflectivity. The Zr-HGM powders were obtained by a homogeneous precipitation method with an appropriate reaction time of 4 h. By investigating the optical and dielectric properties, we found that the solar absorption of the coating with Zr-HGM was reduced by half compared to the coating with the original HGM. The microwave transmittances were all above 96.5% from 2 to 18 GHz. Our findings have proposed a preparation method for a new CFRP-based TCC, which will ensure the stable operation of the satellite antenna.
Physics of Life Reviews ( IF 9.833 ) Pub Date: 2023-07-17 , DOI:
10.1016/j.matdes.2023.112172
In view of the importance of alkaline phosphatase (ALP) as a clinical diagnostic indicator of related diseases and physiological research, developing a reliable measurement assay with high efficiency and accuracy is of tremendous value. In this study, bifunctional carbon dots (CDs) with peroxidase-like and fluorescence properties were synthesized through a readily available solvothermal method. Peroxidase-like CDs could oxidaze colorless 1,4-phenylenediamine (PPD) to the colored oxidized product (oxPPD), which quenched the CDs' fluorescence. A multi-signal sensing system was strategically fabricated for detecting ALP for the first time, taking advantage of CDs' remarkable peroxidase-mimic activity and fluorescence properties. The limits of detection (LOD) and linear ranges for ALP was 0.034 and 0.027 U/L, 0.1 to 1.8 and 0.05 to 1.8 U/L by the colorimetric and fluorescent method, respectively. Besides, the results of hydrogel devices processed by smartphones also exhibited satisfactory results. The multi-signal strategy developed in this study provides a new impetus for designing different biosensors with bifunctional nanomaterials.
Physics of Life Reviews ( IF 9.833 ) Pub Date: 2023-07-11 , DOI:
10.1016/j.matdes.2023.112142
Two-photon lithography (TPL) is a promising technique for manufacturing ceramic microstructures with nanoscale resolution. The process relies on tailor-made precursor resins rich in metal–organic and organic constituents, which can lead to carbon-based residues incorporated within the ceramic microstructures. While these are generally considered unwanted impurities, our study reveals that the presence of carbon-rich residues in the form of graphitic and disordered carbon in tetragonal (t-) ZrO2 can benefit the mechanical strength of TPL microstructures. In order to achieve a better understanding of these effects, we deconvolute the structural and materials contributions to the strength of the 3D microarchitectures by comparing them to plain micropillars. We vary the organic content by different thermal treatments, resulting in different crystal structures. The highest compression strength of 3.73 ± 0.21 GPa and ductility are reached for the t-ZrO2 micropillars, which also contain the highest carbon content. This paradoxical finding opens up new perspectives and will foster the development of “brick and mortar”-like ceramic microarchitectures.
Physics of Life Reviews ( IF 9.833 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.matdes.2023.112192
Electrohydrodynamic jet (E-jet) printing has emerged as a promising manufacturing technique in many areas due to its high efficiency, low cost, high resolution, and wide adaptability of materials. However, achieving further advancements in print resolution to the submicron and even nanoscale, particularly for low-viscosity inks with significant spread, requires nozzles with diameters in the hundreds of nanometers. It is particularly challenging and complicated to manufacture nozzles with such small diameters. In this paper, a concise method based on high-resolution E-jet printing was developed to fabricate nano-nozzles, which in turn enable high-resolution printing of a range of low-viscosity inks. First, the hybrid polymer nozzle mold consisting of BN303 nanomesa and SU-8 micromesa was fabricated by E-jet printing and ultraviolet (UV) lithography. Subsequently, the polymer nozzle was produced through a casting process of polydimethylsiloxane (PDMS) and subsequent bonding. In addition, the preliminary E-jet printing was performed with poly (3-hexylthiophene) (P3HT) ink using the polymer nozzle, resulting in lines as small as 140 nm. These outcomes demonstrate the compatibility of E-jet printing with high resolution and showcase the potential of the developed polymer nano-nozzles to significantly expand the scope of E-jet printing applications.
Physics of Life Reviews ( IF 9.833 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.matdes.2023.112179
Nanodiamond (ND) is becoming the core center of interest for many researchers due to its immense utilization in different fields of science. The extraordinarily unique attributes provided by NDs include biocompatibility, easy production, chemical inertness, rich surface chemistry, small size, and fluorescence resistance. In biomedical sciences, all these characteristics uplift the standards of ND particles. Recent studies on the biomedical side have been found to strengthen its significance ever since ND tested positive for utilization in diagnostics and drug delivery. In addition, NDs have been proven beneficial in the manufacturing of biodegradable surgical instruments, scaffolds for tissue engineering, and drugs to eliminate resistant microbes and viruses. Genetic materials are also delivered to the center of the nucleus with the aid of ND particles. In this review, we have discussed in detail all the benefits of NDs, their applications in sensors, ND-blood interactions, blood-contacting, orthopedics, anti-cancer agents, antimicrobial agents, and drug/gene delivery. The importance and significance of the purification, synthesis, processing, and surface functionalization of NDs have been discussed. Recent advances in modern technologies in the field of biomedical and biological sciences also have been covered in this manuscript.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
生物1区 | BIOLOGY 生物学1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
7.00 | 44 | Science Citation Index Expanded | Not |
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